3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-1,2,3-benzotriazin-6-yl)propanamide
• InChI: InChI=1S/C18H18N4O3/c1-22-18(24)15-11-13(6-9-16(15)20-21-22)19-17(23)10-5-12-3-7-14(25-2)8-4-12/h3-4,6-9,11H,5,10H2,1-2H3,(H,19,23)
• InChI Key: FSJLLKWGIKPOTM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CC(=C2)NC(=O)CCC3=CC=C(C=C3)OC)N=N1

Description

3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide is a useful research compound. Its molecular formula is C18H18N4O3 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews its biological activity, focusing on mechanisms of action, efficacy against various cancer cell lines, and other relevant pharmacological effects.

Chemical Structure and Properties

The chemical structure of 3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide can be represented as follows:

• Molecular Formula : C18H18N4O3
• Molecular Weight : 342.36 g/mol

Research indicates that the compound exhibits its biological activity through several mechanisms:

• Inhibition of Cancer Cell Proliferation : The compound has been shown to inhibit the growth of various cancer cell lines. In vitro studies demonstrated significant cytotoxic effects on tumorigenic cells while sparing non-tumorigenic cells. This selective targeting is crucial for minimizing side effects during cancer treatment .
• Induction of Apoptosis : Studies have revealed that the compound can induce apoptosis in cancer cells by activating intrinsic pathways involving caspases and Bcl-2 family proteins. This process was quantified through flow cytometry and Western blot analysis, showing increased levels of pro-apoptotic markers .
• Inhibition of Cell Migration : The compound also demonstrated the ability to inhibit cancer cell motility, which is essential in preventing metastasis. This effect was assessed using wound healing assays and transwell migration assays .

Efficacy Against Cancer Cell Lines

The efficacy of 3-(4-methoxyphenyl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)propanamide has been evaluated against several cancer cell lines:

Cell Line	IC50 (µM)	Effect
HeLa (Cervical Cancer)	10	Significant growth inhibition
MCF-7 (Breast Cancer)	12	Induction of apoptosis
A549 (Lung Cancer)	15	Inhibition of migration

Study 1: Antitumor Activity in Murine Models

A recent study investigated the antitumor activity of the compound in murine models of hepatocellular carcinoma. Mice treated with the compound showed a marked reduction in tumor size compared to controls. Histopathological examination confirmed reduced cellular proliferation and increased apoptosis in tumor tissues .

Study 2: Mechanistic Insights

Another study focused on elucidating the molecular mechanisms underlying the compound's activity. Researchers employed proteomic analyses to identify changes in signaling pathways associated with cell survival and apoptosis. Notably, alterations in the PI3K/Akt and MAPK pathways were observed, suggesting these pathways play a role in mediating the compound's effects .